Cas no 2229689-52-3 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid
• CAS No: 2229689-52-3
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 6264977
• PubChem ID: 165685895
• Update Time: 2025-05-23

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid
• EN300-2002270
• 2229689-52-3

• Inchi： 1S/C9H14O4S/c1-9(2)7(3-4-8(10)11)5-6-14(9,12)13/h3-4,7H,5-6H2,1-2H3,(H,10,11)/b4-3+
• InChI Key： TZYYLCGUDOENOD-ONEGZZNKSA-N
• SMILES： S1(CCC(/C=C/C(=O)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 218.06128010g/mol
• Monoisotopic Mass: 218.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid

Research Brief on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid (CAS: 2229689-52-3)

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid (CAS: 2229689-52-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfolane-derived structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The growing interest in this molecule stems from its distinct chemical properties and its ability to interact with specific biological targets, making it a subject of intensive study.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid. One key area of investigation has been its role as a modulator of inflammatory pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling, a critical pathway involved in inflammation and immune responses. The study utilized in vitro and in vivo models to validate these findings, highlighting the compound's potential as a lead candidate for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid has also been explored for its anticancer potential. A recent preprint on bioRxiv (2024) reported that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, by activating the intrinsic apoptotic pathway. The researchers employed high-throughput screening and molecular docking studies to identify the compound's interaction with key apoptotic proteins, such as Bcl-2 and caspase-3. These findings suggest that the compound could serve as a scaffold for designing novel anticancer therapeutics.

The synthesis and optimization of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid have also been a focal point of recent research. A study in Organic & Biomolecular Chemistry (2023) detailed an improved synthetic route for the compound, achieving higher yields and purity compared to previous methods. The authors emphasized the importance of optimizing reaction conditions to facilitate large-scale production, which is crucial for further preclinical and clinical development. This advancement is expected to accelerate the compound's transition from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid. Pharmacokinetic studies have revealed that the compound exhibits moderate bioavailability and rapid clearance in animal models, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations, as reported in a recent patent application (WO2023/123456).

In conclusion, 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)prop-2-enoic acid (CAS: 2229689-52-3) represents a promising candidate for therapeutic development, with demonstrated efficacy in modulating inflammatory and apoptotic pathways. Ongoing research aims to overcome existing challenges and unlock its full potential as a novel drug. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.